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Compound of Interest

Compound Name: Uroguanylin

Cat. No.: B126073 Get Quote

These application notes provide a comprehensive protocol for the immunohistochemical (IHC)

detection and visualization of uroguanylin in intestinal tissue. Uroguanylin is a critical peptide

hormone involved in the regulation of intestinal fluid, electrolyte balance, and potentially satiety.

[1][2] Its expression and localization are of significant interest in research concerning

gastrointestinal disorders, metabolic diseases, and obesity.[1][3]

Uroguanylin, along with the related peptide guanylin, functions as an endogenous ligand for

the guanylate cyclase C (GC-C) receptor.[1][4] This receptor is located on the apical membrane

of intestinal epithelial cells.[1] The binding of uroguanylin to the GC-C receptor initiates an

intracellular signaling cascade that is fundamental for maintaining fluid homeostasis within the

gut.[1] Immunohistochemistry provides a powerful method to visualize the specific distribution

and abundance of uroguanylin within the complex architecture of intestinal tissue.[1] This

protocol is optimized for use with formalin-fixed, paraffin-embedded (FFPE) intestinal sections.

[1][5]

Uroguanylin Signaling Pathway
The binding of uroguanylin to its GC-C receptor on an intestinal enterocyte triggers a signaling

cascade that regulates ion transport, a process crucial for fluid and electrolyte homeostasis in

the intestine.[1][6] Activation of the GC-C receptor stimulates the conversion of guanosine

triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[1][5] This second messenger,

cGMP, subsequently activates Protein Kinase G II (PKGII).[1][6] PKGII phosphorylates and

activates the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) anion channel,
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leading to the secretion of chloride and bicarbonate into the intestinal lumen.[1][7] This ionic

shift drives the osmotic movement of water, resulting in increased fluid secretion.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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